Cas no 675844-29-8 (Benzenemethanol, 4-ethoxy-2-methyl-5-(1-methylethyl)- (9CI))

• Product Name: Benzenemethanol, 4-ethoxy-2-methyl-5-(1-methylethyl)- (9CI)
• CAS No: 675844-29-8
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• CID: 1022908
• PubChem ID: 17604316
• Update Time: 2025-04-20

Benzenemethanol, 4-ethoxy-2-methyl-5-(1-methylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-ethoxy-2-methyl-5-(1-methylethyl)- (9CI)
• (4-ethoxy-2-methyl-5-propan-2-ylphenyl)methanol
• 675844-29-8
• AKOS000348513
• Benzenemethanol,4-ethoxy-2-methyl-5-(1-methylethyl)-(9ci)
• DTXSID30589691
• [4-Ethoxy-2-methyl-5-(propan-2-yl)phenyl]methanol
• Benzenemethanol, 4-ethoxy-2-methyl-5-(1-methylethyl)-
• DB-285438

• Inchi： 1S/C13H20O2/c1-5-15-13-6-10(4)11(8-14)7-12(13)9(2)3/h6-7,9,14H,5,8H2,1-4H3
• InChI Key： STVUCNLQUAJZQI-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C)C(CO)=CC=1C(C)C

Computed Properties

• Exact Mass: 208.146329876g/mol
• Monoisotopic Mass: 208.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų